Cas no 130798-64-0 (2,7-Naphthalenedisulfonicacid, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(sulfonylimino)]bis[5-hydroxy- (9CI))

2,7-Naphthalenedisulfonicacid, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(sulfonylimino)]bis[5-hydroxy- (9CI) structure
130798-64-0 structure
Product Name:2,7-Naphthalenedisulfonicacid, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(sulfonylimino)]bis[5-hydroxy- (9CI)
CAS No:130798-64-0
MF:C32H24N2O18S6
MW:916.925561904907
CID:147378
PubChem ID:131266
Update Time:2025-04-19

2,7-Naphthalenedisulfonicacid, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(sulfonylimino)]bis[5-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenedisulfonicacid, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(sulfonylimino)]bis[5-hydroxy- (9CI)
    • 2,7-Naphthalenedisulfonicacid, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(sulfonylimino)]bis[5-hydroxy...
    • 4,4'-(4,4'-biphenyldiylbis(sulfonylamino))bis(5-hydroxy-2,7-naphthalenedisulfonic acid)
    • 4-hydroxy-5-[[4-[4-[(8-hydroxy-3,6-disulfonaphthalen-1-yl)sulfamoyl]phenyl]phenyl]sulfonylamino]naphthalene-2,7-disulfonic acid
    • 2,7-Naphthalenedisulfonic acid, 4,4'-((1,1'-biphenyl)-4,4'-diylbis(sulfonylimino))bis(5-hydroxy-
    • 4,4'-[biphenyl-4,4'-diylbis(sulfonylimino)]bis(5-hydroxynaphthalene-2,7-disulfonic acid)
    • 4,4'-Bps-bis(napss)
    • CHEMBL304424
    • 2,7-Naphthalenedisulfonic acid, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(sulfonylimino)]bis[5-hydroxy-
    • 4,4/'-(4,4/'-biphenyldiylbis(sulfonylamino))bis(5-hydroxy-2,7-naphthalenedisulfonic acid)
    • SCHEMBL14107428
    • 4-hydroxy-5-[[4-[4-[(8-hydroxy-3,6-disulfo-1-naphthyl)sulfamoyl]phenyl]phenyl]sulfonylamino]naphthalene-2,7-disulfonic acid
    • 130798-64-0
    • DTXSID10156744
    • 4,4'-[4,4'-Biphenyldiylbis(sulfonylamino)]bis(5-hydroxy-2,7-naphthalenedisulfonic acid) BiPhdiNaphdiOH-4(SO3Na)
    • Inchi: 1S/C32H24N2O18S6/c35-29-15-25(57(47,48)49)11-19-9-23(55(41,42)43)13-27(31(19)29)33-53(37,38)21-5-1-17(2-6-21)18-3-7-22(8-4-18)54(39,40)34-28-14-24(56(44,45)46)10-20-12-26(58(50,51)52)16-30(36)32(20)28/h1-16,33-36H,(H,41,42,43)(H,44,45,46)(H,47,48,49)(H,50,51,52)
    • InChI Key: GJQZBXKHRGDUPU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)C1C=CC(=CC=1)S(NC1C=C(C=C2C=C(C=C(C=12)O)S(=O)(=O)O)S(=O)(=O)O)(=O)=O)(NC1C=C(C=C2C=C(C=C(C=12)O)S(=O)(=O)O)S(=O)(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 915.93492
  • Monoisotopic Mass: 915.935
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 11
  • Complexity: 2000
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 401Ų

Experimental Properties

  • Density: 1.874
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.78
  • PSA: 350.28
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